Cas no 2679825-55-7 (rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid
• CAS No: 2679825-55-7
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5643668
• PubChem ID: 165912983
• Update Time: 2025-10-31

rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2679825-55-7
• rac-(3R,4R)-4-cyclopentyl-1-[(prop-2-en-1-yloxy)carbonyl]pyrrolidine-3-carboxylic acid
• EN300-28282742
• rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

• Inchi： 1S/C14H21NO4/c1-2-7-19-14(18)15-8-11(10-5-3-4-6-10)12(9-15)13(16)17/h2,10-12H,1,3-9H2,(H,16,17)/t11-,12+/m0/s1
• InChI Key： XDIDPIMPMGXUDN-NWDGAFQWSA-N
• SMILES： OC([C@@H]1CN(C(=O)OCC=C)C[C@H]1C1CCCC1)=O

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid

Introduction to rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2679825-55-7)

rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2679825-55-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentyl group, an allyl ether moiety, and a pyrrolidine ring with a carboxylic acid functional group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The cyclopentyl group in the molecule is known for its ability to modulate the conformational flexibility and lipophilicity of the compound. This property is particularly important in drug design, as it can influence the compound's ability to cross biological membranes and interact with target proteins. The allyl ether moiety, on the other hand, introduces a degree of reactivity and can be involved in various chemical transformations, making it a valuable functional group for synthetic chemistry.

The pyrrolidine ring with a carboxylic acid functional group is a common motif in many biologically active compounds. The pyrrolidine ring provides structural rigidity and can enhance the binding affinity of the molecule to its target. The carboxylic acid group, meanwhile, can participate in hydrogen bonding interactions and ionizable properties, which are crucial for the compound's pharmacological activity.

Recent studies have explored the potential of rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, potentially offering neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibited significant activity in inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathology.

In addition to its neuroprotective properties, rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has also been investigated for its anti-inflammatory effects. Inflammatory processes are central to many diseases, including arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as an anti-inflammatory agent in future drug development.

The synthetic route to rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid has been optimized to improve yield and purity. One common approach involves the use of chiral auxiliaries or catalysts to control the stereochemistry during synthesis. For example, a recent publication in Organic Letters described a highly efficient asymmetric synthesis method that achieved excellent enantioselectivity using a chiral phosphoric acid catalyst. This method not only simplifies the synthetic process but also ensures that the desired enantiomer is produced with high purity.

The pharmacokinetic properties of rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid have also been studied extensively. In vivo experiments have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration. Additionally, toxicology studies have indicated that it has a low toxicity profile at therapeutic doses.

In conclusion, rac-(3R,4R)-4-cyclopentyl-1-(prop-2-en-1-yloxy)carbonylpyrrolidine-3-carboxylic acid (CAS No. 2679825-55-7) is a promising compound with potential applications in neurodegenerative diseases and inflammatory conditions. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further preclinical and clinical development. Ongoing research continues to explore its full therapeutic potential and optimize its use in various medical settings.